Cas no 27185-77-9 (2-Cyclohexen-1-one,2,4,4-trimethyl-3-(3-oxo-1-buten-1-yl)-)

• Product Name: 2-Cyclohexen-1-one,2,4,4-trimethyl-3-(3-oxo-1-buten-1-yl)-
• CAS No: 27185-77-9
• Molecular Formula: C₁₃H₁₈O₂
• Molecular Weight: 206.28082
• CID: 281333
• PubChem ID: 5363876

2-Cyclohexen-1-one,2,4,4-trimethyl-3-(3-oxo-1-buten-1-yl)- Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2,4,4-trimethyl-3-(3-oxo-1-buten-1-yl)-
• 2,4,4-Trimethyl-3-(3-oxo-1-butenyl)-2-cyclohexen-1-one
• 2,4,4-trimethyl-3-(3-oxo-1-butenyl)cyclohex-2-en-1-one
• 3-Keto-&#946
• -ionone
• 27185-77-9
• 2,4,4-Trimethyl-3-[(1E)-3-oxo-1-butenyl]-2-cyclohexen-1-one
• (E)-2,4,4-Trimethyl-3-(3-oxo-1-butenyl)cyclohex-2-en-1-one
• CHEBI:211741
• EINECS 248-307-0
• EINECS 249-851-1
• (E)-3-oxo-beta-ionone
• 29790-29-2
• 2,4,4-trimethyl-3-[(E)-3-oxobut-1-enyl]cyclohex-2-en-1-one
• 4-Oxo-beta-ionone
• 2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(3-oxo-1-buten-1-yl)-
• DTXSID701017762
• SCHEMBL8390312
• 3-Keto-.beta.-ionone
• 2,4,4-trimethyl-3-[(E)-3-oxo-but-1-enyl]-cyclohex-2-en-1-one
• 2, 4, 4-trimethyl-3-[(E)-3-oxobut-1-enyl]cyclohex-2-en-1-one
• 3-Oxo-.beta.-ionone
• 3-Oxo-b-ionone
• 2-Cyclohexen-1-one, 2,4,4-trimethyl-3-(3-oxo-1-butenyl)-
• (E)-2,4,4-Trimethyl-3-(3-oxobut-1-en-1-yl)cyclohex-2-en-1-one
• 4-Oxo-b-ionone
• NS00085207
• Q67879619

• InChIKey： OBHGOXFSRVNKBS-AATRIKPKSA-N
• Inchi： InChI=1S/C13H18O2/c1-9(14)5-6-11-10(2)12(15)7-8-13(11,3)4/h5-6H,7-8H2,1-4H3/b6-5+
• SMILES： CC(/C=C/C1=C(C)C(=O)CCC1(C)C)=O

Computed Properties

• Exact Mass: 206.13074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 206.131
• Heavy Atom Count: 15
• Complexity: 357
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• PSA: 34.14
• Refractive Index: 1.53
• Boiling Point: 323.4°Cat760mmHg
• Flash Point: 121.1°C
• Color/Form: It has a strong sweet and flue-cured tobacco aroma
• Density: 1.03